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Compound of Interest

Compound Name: Chlorpyrifos-d10

Cat. No.: B1368667 Get Quote

In-Depth Technical Guide: Chlorpyrifos-d10
This technical guide provides essential information regarding Chlorpyrifos-d10, a deuterated

analog of the organophosphate insecticide Chlorpyrifos. It is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who utilize

isotopically labeled compounds for quantitative analysis.

Core Compound Identification
Chlorpyrifos-d10 serves as an ideal internal standard for the quantification of Chlorpyrifos in

various matrices using mass spectrometry-based methods, such as Gas Chromatography-

Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its

physical and chemical properties are nearly identical to the parent compound, but its increased

mass allows for clear differentiation in a mass spectrometer.

Physicochemical Data
The key identifiers and properties of Chlorpyrifos-d10 are summarized in the table below for

easy reference.
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Identifier Value References

CAS Number 285138-81-0 [1][2][3][4][5][6]

Molecular Weight 360.65 g/mol [2][3][4][5][6]

Molecular Formula C₉HD₁₀Cl₃NO₃PS [2][3]

Synonyms

O,O-Di(ethyl-d5) O-(3,5,6-

trichloropyridin-2-yl)

thiophosphate, Chlorpyrifos-

(diethyl-d10)

[4]

Isotopic Enrichment
≥99% deuterated forms (d₁-

d₁₀)
[1]

Experimental Protocols and Applications
Chlorpyrifos-d10 is primarily used as an internal standard in quantitative analytical methods.

The following protocol outlines a typical workflow for its use in sample analysis by LC-MS or

GC-MS.

General Protocol for Quantification of Chlorpyrifos
using Chlorpyrifos-d10 Internal Standard

Preparation of Standard Solutions:

Prepare a stock solution of Chlorpyrifos-d10 in a suitable organic solvent (e.g., methanol,

chloroform) at a known concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by spiking known amounts of a certified

Chlorpyrifos standard into a blank matrix (e.g., pesticide-free food extract, water).

Add a fixed amount of the Chlorpyrifos-d10 internal standard stock solution to each

calibration standard and to the unknown samples.

Sample Preparation:
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Extract the analyte (Chlorpyrifos) from the sample matrix using an appropriate method

(e.g., QuEChERS, solid-phase extraction, liquid-liquid extraction).

Prior to the final volume adjustment or injection, spike the extracted sample with the same

fixed amount of Chlorpyrifos-d10 internal standard as used in the calibration standards.

Instrumental Analysis:

Inject the prepared calibration standards and samples into the GC-MS or LC-MS system.

Develop a method that allows for the chromatographic separation of Chlorpyrifos from

matrix interferences.

Set the mass spectrometer to monitor for specific precursor and product ions for both

Chlorpyrifos and the Chlorpyrifos-d10 internal standard.

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of the Chlorpyrifos to the

peak area of the Chlorpyrifos-d10.

Construct a calibration curve by plotting this ratio against the known concentration of

Chlorpyrifos in each standard.

Calculate the same peak area ratio for the unknown samples.

Determine the concentration of Chlorpyrifos in the samples by interpolating their peak area

ratios on the calibration curve. The use of the internal standard corrects for variations in

extraction efficiency and instrument response.

Workflow Visualization
The logical flow for using an internal standard like Chlorpyrifos-d10 in a quantitative analytical

workflow is depicted below. This process ensures accuracy by correcting for sample loss during

preparation and instrumental variability.
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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